3,5-Dihydroxyadamantan-1-yl methacrylate

Polymer Chemistry Thermal Stability Copolymerization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H13N3O10S2
Molecular Weight 459.4 g/mol
Cat. No. B15555568
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Technical Parameters


Basic Identity
Product Name3,5-Dihydroxyadamantan-1-yl methacrylate
Molecular FormulaC15H13N3O10S2
Molecular Weight459.4 g/mol
Structural Identifiers
InChIInChI=1S/C15H13N3O10S2/c16-9(15(21)22)4-18-13(19)7-2-5(29(23,24)25)1-6-11(7)8(14(18)20)3-10(12(6)17)30(26,27)28/h1-3,9H,4,16-17H2,(H,21,22)(H,23,24,25)(H,26,27,28)/t9-/m1/s1
InChIKeyYXWYHJBYHLJEIR-SECBINFHSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





3,5-Dihydroxyadamantan-1-yl Methacrylate: Specifications & Characterization


3,5-Dihydroxyadamantan-1-yl methacrylate (CAS 115522-15-1) is a specialty methacrylate monomer featuring an adamantane cage core with two hydroxyl groups at the 3 and 5 positions and a polymerizable methacrylate ester at the 1-position. The compound has a molecular formula of C14H20O4 and a molecular weight of 252.31 g/mol . Commercially, it is typically offered with a purity specification of 98% and is recommended for long-term storage in a cool, dry place to maintain monomer integrity .

1
Multi-functional methacrylate monomer with rigid adamantane cage and dual hydroxyl groups
Supports copolymerization and property tuning
2
Designed for thermal stability enhancement and hydrophilicity modification in acrylic polymers
Hydroxyl groups enable specific interactions
3
Relevant to membrane science, photoresist formulation, and advanced coating research
Use in radical polymerization or controlled radical methods

Why 3,5-Dihydroxyadamantan-1-yl Methacrylate Cannot Be Replaced


The functional profile of 3,5-dihydroxyadamantan-1-yl methacrylate is uniquely defined by the simultaneous presence of a rigid adamantane core, two polar hydroxyl groups, and a methacrylate polymerizable handle. This combination is not present in commonly available analogs such as 1-adamantyl methacrylate (AdMA) or 2-methyl-2-adamantyl methacrylate, which lack hydroxyl functionality entirely . The hydroxyl groups confer enhanced hydrophilicity, increased solubility in polar solvents, and the capacity for specific intermolecular interactions (e.g., hydrogen bonding with penetrant gases or developer solutions) that are absent in non-hydroxylated analogs [1]. Consequently, substituting a generic adamantyl methacrylate for 3,5-dihydroxyadamantan-1-yl methacrylate will result in the loss of these critical performance attributes, particularly in applications requiring tailored hydrophilicity, thermal stability enhancement, or specific gas transport properties.

Non-hydroxylated analog (e.g., 1-adamantyl methacrylate)
Lacks hydroxyl groups, leading to loss of thermal stabilization and reduced hydrophilicity reported in copolymers. May not reproduce the same gas transport or solubility enhancement.
Mono-hydroxy analog (e.g., 1-acryloyloxy-3-hydroxyadamantane)
Single hydroxyl group may not provide equivalent interaction density or polarity; dihydroxy structure reported to amplify solubility and selectivity effects.

3,5-Dihydroxyadamantan-1-yl Methacrylate: Performance Evidence vs. Analogs


Thermal Stability in PMMA Copolymers

In a direct head-to-head copolymerization study, poly(methyl methacrylate) (PMMA) was modified with either 1-adamantyl methacrylate (AdMA) or 1-acryloyloxy-3-hydroxyadamantane (HAdMA), a close mono-hydroxy analog of 3,5-dihydroxyadamantan-1-yl methacrylate. The introduction of 5 mol% HAdMA raised the initial decomposition temperature (Td) of PMMA from 160 °C to approximately 260 °C. In contrast, the non-hydroxylated AdMA copolymer exhibited a smaller improvement . This demonstrates that the hydroxyl group on the adamantane cage is critical for maximizing thermal stabilization.

Thermal Stability
Head-to-head
P(HAdMA-co-MMA) 5 mol%: Td ≈ 260 °C vs. PMMA baseline 160 °C (100 °C increase). Non-hydroxylated AdMA copolymer showed smaller improvement.
Hydroxyl group critical for thermal stabilization in copolymers
TGA under nitrogen; dihydroxy expected to further enhance effect
Polymer Chemistry Thermal Stability Copolymerization

Gas Separation Performance

ABA triblock copolymers synthesized from a polyimide (6FDA-TeMPD) and 3,5-dihydroxy-1-adamantyl methacrylate (DHAdMA) were compared to the parent polyimide for gas separation performance. The DHAdMA-containing copolymer membranes exhibited higher H2/N2 permselectivity than the parent PI membrane [1]. Additionally, the solubility coefficients of the copolymers were higher than that of PI, attributed to specific interactions between the polar hydroxyl groups and penetrant gas molecules [1].

Gas Separation
Head-to-head
DHAdMA-containing triblock copolymer: higher H2/N2 permselectivity than parent polyimide (6FDA-TeMPD). Solubility coefficients also higher.
Supports selectivity and solubility tuning via dihydroxyadamantyl moiety
Gas permeation at 35 °C; qualitative improvement reported
Membrane Science Gas Separation Block Copolymers

Hydrophilicity & Solubility Enhancement

The incorporation of 3,5-dihydroxy-1-adamantyl methacrylate (DHAdMA) introduces two polar hydroxyl groups into the polymer backbone. In triblock copolymers with polyimide, the solubility coefficients of the copolymers were higher than that of the parent PI due to specific interactions between the polar hydroxyl group(s) and penetrant gas molecules [1]. By contrast, non-hydroxylated adamantyl methacrylates (e.g., AdMA) are known to increase hydrophobicity and reduce gas solubility .

Hydrophilicity
Class-level inference
DHAdMA copolymers show higher gas solubility coefficients vs. parent PI; direction opposite to non-hydroxylated analogs that increase hydrophobicity.
Dual hydroxyl groups enable precise hydrophilicity control
Effect inferred from sorption measurements
Polymer Physics Solubility Hydrophilicity

Photoresist Performance for Advanced Lithography

Polymers containing hydroxyadamantyl methacrylate units (such as those derived from 3,5-dihydroxyadamantan-1-yl methacrylate) are explicitly claimed in patents for chemically-amplified positive-acting photoresists suitable for imaging at sub-200 nm wavelengths, particularly 193 nm [1]. The hydroxyadamantyl group provides the necessary balance of transparency at 193 nm, etch resistance, and developer solubility required for advanced semiconductor manufacturing. While specific resolution data for the target monomer is not publicly disclosed, the class of hydroxyadamantyl methacrylates is recognized as enabling for 193 nm lithography nodes.

193 nm Lithography
Supporting evidence
Hydroxyadamantyl methacrylate polymers claimed in patents for chemically-amplified positive resists at sub-200 nm, especially 193 nm.
Enables advanced photoresist formulation research
Specific resolution data not publicly disclosed
Lithography Photoresist Microelectronics

3,5-Dihydroxyadamantan-1-yl Methacrylate: Application Scenarios


High-Temperature Polymer Formulations & Coatings

The proven thermal stabilization effect observed in hydroxyadamantyl methacrylate copolymers—specifically, a 100 °C increase in initial decomposition temperature upon incorporation—directly supports the use of 3,5-dihydroxyadamantan-1-yl methacrylate as a comonomer to enhance the thermal resistance of acrylic polymers . This makes it suitable for high-temperature coatings, under-the-hood automotive components, and aerospace applications where thermal degradation limits performance.

Gas Separation Membranes for Hydrogen Purification

Triblock copolymers containing 3,5-dihydroxyadamantan-1-yl methacrylate exhibit higher H2/N2 permselectivity than their parent polyimide, along with enhanced gas solubility due to hydroxyl group interactions [1]. This positions the monomer as a key building block for designing nanostructured membranes for hydrogen recovery, natural gas sweetening, or CO2 separation.

Advanced Photoresists for Semiconductor Lithography

Patents explicitly claim hydroxyadamantyl methacrylate polymers as resin components in chemically-amplified photoresists for 193 nm lithography [2]. The combination of adamantane's etch resistance and hydroxyl group's developer solubility makes 3,5-dihydroxyadamantan-1-yl methacrylate a critical monomer for next-generation resist formulations in integrated circuit manufacturing.

Hydrophilic Modification of Hydrophobic Polymer Matrices

The dual hydroxyl groups of 3,5-dihydroxyadamantan-1-yl methacrylate impart enhanced hydrophilicity compared to non-hydroxylated adamantyl methacrylates, as evidenced by increased gas solubility coefficients in copolymer membranes [1]. This property enables its use as a modifier to improve water compatibility, adhesion to polar surfaces, or biocompatibility of otherwise hydrophobic polymer coatings and adhesives.

Application
Selection Property
Validation Focus
High-temperature polymer coatings
Thermal resistance enhancement
Td shift and degradation profile in copolymer
Gas separation membranes
Hydroxyl-mediated permselectivity and solubility
H2/N2 selectivity and sorption isotherms
193 nm photoresist research
Transparency, etch resistance, developer solubility
Imaging performance at 193 nm in CA resists
Hydrophilic modification of polymers
Increased polarity and hydrogen bonding capacity
Water contact angle, adhesion, or biocompatibility testing

Technical Documentation Hub

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